Cas no 2224285-01-0 (3-(1-Acetyl-3-methylpiperidin-4-yl)propanoic acid)

• Product Name: 3-(1-Acetyl-3-methylpiperidin-4-yl)propanoic acid
• CAS No: 2224285-01-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5411379
• PubChem ID: 136557984
• Update Time: 2023-08-26

3-(1-Acetyl-3-methylpiperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2224285-01-0
• 3-(1-Acetyl-3-methylpiperidin-4-yl)propanoic acid
• Z2792081709
• EN300-6707917
• AKOS034032226

• Inchi： 1S/C11H19NO3/c1-8-7-12(9(2)13)6-5-10(8)3-4-11(14)15/h8,10H,3-7H2,1-2H3,(H,14,15)
• InChI Key： OATUADANJMRUDQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CCC(=O)O)C(C)C1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų